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Compound of Interest

Compound Name: 3,6-Dichlorotrimellitic anhydride

Cat. No.: B559624 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a focused overview of the known physical properties of 3,6-
Dichlorotrimellitic anhydride, a chemical intermediate of interest in various synthetic

applications. Due to the specialized nature of this compound, publicly available data is limited.

The following information is compiled from available safety data sheets and chemical supplier

information.

Physicochemical Data
A summary of the key physical and chemical properties of 3,6-Dichlorotrimellitic anhydride is

presented below. These properties are essential for safe handling, storage, and for its

application in chemical synthesis.

Property Value

Molecular Formula C₉H₂Cl₂O₅

Molecular Weight 261.01 g/mol

Appearance White to off-white powder

Melting Point 188-192 °C
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Note: Data on boiling point, density, and solubility in various solvents are not consistently

reported in publicly accessible sources.

Experimental Protocols
Detailed experimental protocols for the determination of the physical properties of 3,6-
Dichlorotrimellitic anhydride are not readily available in public literature. However, standard

methodologies for determining the melting point of a solid organic compound would be

employed.

Melting Point Determination (General Protocol)

A common method for determining the melting point of a crystalline solid like 3,6-
Dichlorotrimellitic anhydride is using a capillary melting point apparatus.

Sample Preparation: A small amount of the dry, powdered 3,6-Dichlorotrimellitic anhydride
is packed into a capillary tube to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in the heating block of the melting point

apparatus.

Heating: The sample is heated at a controlled rate. Initially, a rapid heating rate can be used

to approach the expected melting point.

Observation: As the temperature nears the expected melting point (based on available data,

around 188 °C), the heating rate is slowed to approximately 1-2 °C per minute.

Melting Range: The temperature at which the first liquid is observed and the temperature at

which the entire sample becomes liquid are recorded. This range is reported as the melting

point.

Logical Relationships in Synthesis
While specific signaling pathways involving 3,6-Dichlorotrimellitic anhydride are not

documented, its logical role in chemical synthesis can be visualized as a precursor to more

complex molecules. It serves as a building block in organic synthesis.
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Caption: A simplified workflow illustrating the synthesis and derivatization of 3,6-
Dichlorotrimellitic anhydride.

To cite this document: BenchChem. [In-depth Technical Guide: Physical Properties of 3,6-
Dichlorotrimellitic Anhydride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b559624#physical-properties-of-3-6-dichlorotrimellitic-
anhydride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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